8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate

• CAS No.: 105897-87-8
• Molecular Formula: C16H28O5
• Molecular Weight: 300.39 g/mol
• IUPAC Name: [4-acetyloxy-8-methyl-7-(2-oxoethyl)nonyl] acetate
• InChI: InChI=1S/C16H28O5/c1-12(2)15(9-10-17)7-8-16(21-14(4)19)6-5-11-20-13(3)18/h10,12,15-16H,5-9,11H2,1-4H3
• InChI Key: CVZMLSGDANECOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCC(CCCOC(=O)C)OC(=O)C)CC=O

Description

8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate is an organic compound with a complex structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate typically involves multiple steps, starting from simpler organic molecules. One common method involves the reaction of propylene carbonate with epichlorohydrin to form intermediate compounds, which are then further reacted to produce the final product . The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to maximize efficiency and output. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards.

Chemical Reactions Analysis

Types of Reactions

8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The acetate groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s derivatives may have biological activity and can be studied for potential therapeutic uses.

Medicine: Research into its pharmacological properties could lead to the development of new drugs.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 8-Methyl-7-(2-oxoethyl)nonane-1,4-diyl diacetate include:

• 8-Methyl-2-methylene-1,4,6,9-tetraoxaspiro[4.4]nonane
• Nonane, 2,8-dimethyl-4-methylene

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups and structural features